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Compound of Interest

Compound Name: Alclofenac sodium

Cat. No.: B1664501

For immediate release: This document provides essential safety and logistical information for
the proper disposal of alclofenac sodium in a laboratory setting. Researchers, scientists, and
drug development professionals are advised to follow these procedural guidelines to ensure
safe handling and regulatory compliance.

Alclofenac sodium, a non-steroidal anti-inflammatory drug (NSAID), requires careful
management for its disposal to minimize environmental impact and ensure workplace safety.
While not specifically listed as a P- or U-listed hazardous waste under the Resource
Conservation and Recovery Act (RCRA), its potential for aquatic toxicity necessitates a
cautious approach. The following procedures outline the recommended steps for the proper
disposal of alclofenac sodium.

Risk Assessment and Waste Classification

Before disposal, a thorough risk assessment should be conducted. The Safety Data Sheet
(SDS) for alclofenac indicates that it is harmful if swallowed and slightly hazardous to water.[1]
Therefore, drain disposal is not recommended.

Due to the lack of definitive public data on its characteristics regarding ignitability, corrosivity,
and reactivity, alclofenac sodium waste should be handled as a chemical waste. It is the
responsibility of the waste generator to determine if the waste meets the criteria for hazardous
waste. Consultation with your institution's Environmental Health and Safety (EHS) department
is mandatory to ensure compliance with local, state, and federal regulations.
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Disposal Procedures

The primary recommended disposal method for alclofenac sodium is through a licensed
hazardous waste disposal contractor. This ensures that the compound is managed in an
environmentally responsible manner, likely through incineration at a permitted facility.[2][3][4]

Step-by-Step Disposal Protocol:

e Segregation: Do not mix alclofenac sodium waste with non-hazardous waste.[5] Combining
different waste streams can lead to the entire mixture being classified as hazardous,
increasing disposal costs and regulatory burdens.

» Labeling: Clearly label the waste container with "Alclofenac Sodium Waste" and any other
identifiers required by your institution's EHS department.

» Containment: Store the waste in a sealed, leak-proof container that is compatible with the
chemical.

e EHS Consultation: Contact your EHS department to arrange for the collection and disposal
of the waste. They will provide specific instructions based on your facility's protocols and
local regulations.

In the absence of guidance from a certified EHS professional, and only if deemed non-
hazardous by a qualified individual, the following procedure for non-hazardous pharmaceutical
waste may be considered. However, this is not the preferred method for a laboratory setting.

Alternative Procedure for Non-Hazardous Solid Waste (with EHS approval):

o Deactivation: Mix the alclofenac sodium with an inert and undesirable substance such as
cat litter or used coffee grounds.[6][7][8] Do not crush tablets or capsules.[6][3]

o Containment: Place the mixture in a sealed plastic bag or container to prevent leakage.[6][7]

[8][°]

» Disposal: Dispose of the sealed container in the regular solid waste trash.

Quantitative Data on Pharmaceutical Waste
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The following table summarizes key quantitative parameters relevant to the disposal of
chemical waste, based on general guidelines. Specific data for alclofenac sodium is not

available.
o EPA Waste Code (if
Parameter Guideline Value ] Reference
applicable)
pH for Corrosivity <2o0r=2125 D002
Flash Point for
< 140°F (60°C) D001

Ignitability

Experimental Protocols

Currently, there are no widely established experimental protocols for the in-lab neutralization or
degradation of alclofenac sodium for disposal purposes. Research into the environmental fate
of related compounds like diclofenac indicates that it can be persistent in aquatic environments.
Therefore, treatment as a chemical waste is the most prudent course of action.

Logical Workflow for Alclofenac Sodium Disposal

The following diagram illustrates the decision-making process for the proper disposal of
alclofenac sodium.
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Alclofenac Sodium Waste Generated

'

Consult Safety Data Sheet (SDS) |

Does SDS or EHS classify as Hazardous Waste?

No / Unsure

Manage as Hazardous Waste:
- Segregate Manage as Non-Hazardous Chemical Waste:
- Label - Consult EHS for specific institutional procedures
- Store Securely - Do NOT dispose down the drain
- Arrange for Professional Disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for alclofenac sodium disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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